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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of the
Oxygen-19 (*°0) isotope. The information presented is intended for researchers, scientists,
and professionals in drug development who may utilize radioisotopes in their work. This
document details the fundamental characteristics of 1°0O, the experimental methods used to
determine these properties, and visual representations of its nuclear decay and relevant
experimental workflows.

Core Nuclear Properties of Oxygen-19

Oxygen-19 is a radioactive isotope of oxygen, featuring 8 protons and 11 neutrons.[1] It is an
artificially produced nuclide with a short half-life, making it a subject of academic and
experimental research rather than having widespread practical applications.[1]

Quantitative Nuclear Data Summary

The key nuclear properties of Oxygen-19 are summarized in the tables below for easy
reference and comparison.
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Table 1: General Nuclear Properties of Oxygen-19

Property Value
Symbol 190
Atomic Number (2) 8
Neutron Number (N) 11
Spin and Parity (J*1T) 5/2+

Isotopic Mass

19.0035780(28) u

Mass Excess

3.33289 MeV

Nuclear Binding Energy

143.76336724 MeV

Magnetic Dipole Moment (u)

1.53238(7) uN

Electric Quadrupole Moment (Q)

0.00362(13) barn

Sources:[1][2][3][4]

Table 2: Radioactive Decay Properties of Oxygen-19

Property

Value

Half-Life (T1/2)

26.470(6) s

Decay Mode

100% 3~ (Beta-minus)

Daughter Isotope

19F (Fluorine-19)

Decay Energy (QR)

4.8203(26) MeV

Beta End-point Energies

1.4425(14) MeV (54.4(12)%)2.1032(15) MeV
(45.4(15)%)

Prominent Gamma Ray Energies

0.197142(4) MeV (95.9(21)%)1.356843(8) MeV
(50.4(11)%)

Sources:[1][4][5][6]
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Production of Oxygen-19

Oxygen-19 is produced artificially through nuclear reactions. Two common methods for its

production are:

¢ Neutron Capture by Oxygen-18: This is a common method where a stable Oxygen-18
nucleus captures a neutron, becoming Oxygen-19. The reaction is denoted as 20(n,y)*°0.
This process is utilized in environments with a high neutron flux, such as nuclear reactors or

during neutron activation analysis.[7]

e Charged-Particle Induced Reaction: Oxygen-19 can also be produced by bombarding a
Carbon-13 target with a beam of Lithium-7 ions. This is a direct nuclear reaction represented
as B3C(’Li,p)*°0, where a proton is ejected in the process.[8]

Decay Scheme of Oxygen-19

Oxygen-19 undergoes 100% beta-minus (3~) decay to the stable isotope Fluorine-19 (*°F).[1]
[6][9] In this process, a neutron in the O nucleus is converted into a proton, emitting an
electron (B~ particle) and an electron antineutrino. The decay primarily proceeds to excited
states of 1°F, which then de-excite by emitting gamma rays.[1]

19F (3/2+ at 1.554 MeV)

w v (1.554 MeV)
v (0.197 &eV) \

190 (5/2+4) | B~ (54.4%)

y (1.357 MeV) -
y (0.197 MeV)

/

19F (5/2- at 1.357 MeV) 19F (1/2+)

19F (1/2- at 0.197 MeV)

Click to download full resolution via product page

Caption: Simplified decay scheme of Oxygen-19 to Fluorine-19.

Experimental Protocols
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The determination of the nuclear properties of Oxygen-19 requires sophisticated experimental
techniques. Below are detailed methodologies for key experiments.

Half-Life Measurement via Neutron Activation

A common method to measure the half-life of 1°0O involves producing the isotope through
neutron activation and then measuring its decay rate.

Methodology:

Sample Preparation and Irradiation: A sample containing Oxygen-18, such as deionized
water, is placed in a suitable container (a phantom).[7] The sample is then irradiated with a
neutron source. Neutrons can be produced from a nuclear reaction, for example, by
bombarding a Lithium-7 target with protons from a particle accelerator.[7] The irradiation time
is typically on the order of one to two half-lives of 1°0.[7]

Gamma Ray Detection: Immediately following irradiation, the sample is transferred to a
gamma-ray detection system. A high-purity germanium (HPGe) detector or a sodium iodide
(Nal(Tl)) detector can be used.[7] The detector is coupled to a multi-channel analyzer (MCA)
to record the gamma-ray energy spectrum.

Data Acquisition: The gamma-ray spectrum is acquired over a period of several half-lives of
190. The number of counts in the characteristic gamma-ray peaks of 1°0O decay (0.197 MeV
and 1.357 MeV) is recorded at regular time intervals.[7]

Data Analysis: The background radiation is subtracted from the measured counts. The
natural logarithm of the net counts in the photopeak is plotted against time. The data points
should fall on a straight line, and the slope of this line is equal to the negative of the decay
constant (A). The half-life (T1/2) is then calculated using the formula: T1/2 = In(2)/A.

Production Activation Detection & Analysis

18 19
7Li Target Neutrons On,y)*0 H2'®0 Phantom Gamma Detector (e.g., HPGe) Multi-Channel Analyzer Data Analysis (Decay Curve)
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Caption: Workflow for the measurement of the half-life of Oxygen-19.

Beta Spectroscopy

Beta spectroscopy is employed to measure the energy distribution of the electrons emitted
during the 3~ decay of °0O.

Methodology:

e Source Preparation: A thin, uniform source of 1°0 is prepared to minimize energy loss of the
emitted electrons within the source material.

e Spectrometer Setup: A magnetic or semiconductor spectrometer is used. A common choice
is a silicon-lithium (Si(Li)) detector, which provides good energy resolution. The detector is
placed in a vacuum chamber to eliminate energy loss in the air.

e Energy Calibration: The spectrometer is calibrated using sources that emit electrons of
known, monoenergetic energies, such as Bismuth-207.

o Data Acquisition: The beta spectrum of 1°0 is acquired. The output signals from the detector
are amplified and processed by an MCA to generate an energy spectrum.

o Data Analysis (Kurie Plot): To determine the endpoint energy of the beta spectrum, a Kurie
plot is constructed. This plot linearizes the beta spectrum, and the intersection of the fitted
line with the energy axis gives the endpoint energy.

Measurement of Nuclear Moments

The magnetic dipole and electric quadrupole moments of short-lived nuclei like 1°0 are
measured using techniques such as [3-detected Nuclear Magnetic Resonance (B-NMR) and 3-
detected Nuclear Quadrupole Resonance (B-NQR).

General Methodology:

e Production and Polarization: A beam of °0O ions is produced and then polarized using
methods like optical pumping with lasers or by passing the ion beam through tilted foils.
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Nuclear polarization aligns the nuclear spins in a preferred direction.

» Implantation: The polarized *°0 ions are implanted into a suitable host crystal (e.g., a metal
or a semiconductor) at low temperatures. The choice of the host material is crucial as it
provides the magnetic field or electric field gradient that interacts with the nuclear moments.

e Resonance Detection:

o [B-NMR (for Magnetic Moment): The implanted nuclei are subjected to a static magnetic
field (Bo) and a perpendicular, oscillating radiofrequency (RF) magnetic field (B1). When
the frequency of the RF field matches the Larmor frequency of the nuclei, it induces
transitions between the nuclear spin states, destroying the nuclear polarization. This
resonance is detected by a change in the anisotropic angular distribution of the emitted
beta particles. The magnetic moment is then calculated from the resonance frequency and
the applied magnetic field.

o B-NQR (for Quadrupole Moment): In a non-cubic crystal, the interaction of the nuclear
electric quadrupole moment with the electric field gradient of the crystal lattice splits the
nuclear energy levels. An RF electric field is applied to induce transitions between these
quadrupole-split levels. The resonance, detected as a change in the beta decay
anisotropy, allows for the determination of the nuclear quadrupole moment.

B-NMR (Magnetic Moment)
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19,
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Caption: General workflow for B-NMR and B-NQR experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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